3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(3,4-dimethylphenyl)-5-[(4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17NO2S2/c1-12-4-7-15(10-13(12)2)20-18(21)17(24-19(20)23)11-14-5-8-16(22-3)9-6-14/h4-11H,1-3H3/b17-11-
• InChI Key: PSVJHVCUQCUABD-BOPFTXTBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OC)SC2=S)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OC)/SC2=S)C
• Molecular Formula: C19H17NO2S2
• Molecular Weight: 355.5 g/mol

Description

3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as DMPT, is a synthetic compound that has been widely studied for its potential as a growth promoter in various animal species. DMPT has been shown to increase feed intake, improve weight gain, and enhance nutrient utilization in animals.

Mechanism of Action

The exact mechanism of action of 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not yet fully understood. However, it is believed that 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one acts as a potent activator of the hypothalamic-pituitary-gonadal axis and stimulates the release of growth hormone and other growth factors. 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one may also enhance the activity of digestive enzymes and improve nutrient absorption in the gut.
Biochemical and Physiological Effects:
3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to have a range of biochemical and physiological effects in animals. These include increased feed intake, improved weight gain, enhanced nutrient utilization, and improved feed conversion efficiency. 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one may also have beneficial effects on immune function and stress tolerance in animals.

Advantages and Limitations for Lab Experiments

3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be administered orally or added to feed. 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is also relatively inexpensive compared to other growth promoters. However, 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has some limitations for use in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the species and age of the animal.

Future Directions

There are several future directions for research on 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of interest is the investigation of 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one's effects on different animal species, including cattle and sheep. Additionally, further research is needed to fully understand the mechanism of action of 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one and its potential as a growth promoter in animals.

Synthesis Methods

3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one can be synthesized using a variety of methods, including the reaction of 3,4-dimethylbenzaldehyde with 4-methoxybenzyl isothiocyanate in the presence of thiosemicarbazide and acetic acid. The resulting product is then treated with acetic anhydride to yield 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential as a growth promoter in various animal species, including fish, pigs, and poultry. In fish, 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to increase feed intake, improve growth performance, and enhance nutrient utilization. In pigs, 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to improve weight gain and feed conversion efficiency. In poultry, 3-(3,4-dimethylphenyl)-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to increase body weight and improve feed conversion ratio.